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Ampiroxicam is a prodrug of piroxicam, a non-steroidal anti-inflammatory drug (NSAID) that non-selectively and reversibly inhibits COX-1 and COX-2 (IC50s = 1.57 and 1.69 μM, respectively). Ampiroxicam is converted to piroxicam at a rate of 100, 90, 70, and 50% in humans, rats, dogs, and monkeys, respectively.
Ampiroxicam is a benzothiazine that is the 1-[(ethoxycarbonyl)oxy]ethyl ether of piroxicam. A prodrug for piroxicam, it is used for the relief of pain and inflammation in musculoskeletal disorders such as rheumatoid arthritis and osteoarthritis. It has a role as a prodrug, an analgesic, a non-steroidal anti-inflammatory drug, an antirheumatic drug and an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It is a benzothiazine, a sulfonamide, an aminopyridine, a monocarboxylic acid amide, an etabonate ester and an acetal. It derives from a piroxicam.